4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid

Specification

• CAS No.: 1256354-99-0
• Molecular Formula: C9H11BCl2O4
• Molecular Weight: 264.893
• IUPAC Name: [4,5-dichloro-2-(2-methoxyethoxy)phenyl]boronic acid
• Standard InChI: InChI=1S/C9H11BCl2O4/c1-15-2-3-16-9-5-8(12)7(11)4-6(9)10(13)14/h4-5,13-14H,2-3H2,1H3
• Standard InChI Key: VPTJSQLBVWGXSY-UHFFFAOYSA-N
• SMILES: B(C1=CC(=C(C=C1OCCOC)Cl)Cl)(O)O

Introduction

Physical and Chemical Properties

4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid (CAS: 1256354-99-0) is characterized by a well-defined molecular structure featuring a phenyl ring with two chlorine atoms at positions 4 and 5, a 2-methoxyethoxy group at position 2, and a boronic acid moiety. The compound exhibits specific physicochemical properties that contribute to its utility in chemical reactions and applications.

Basic Identification Parameters

The compound's identity is established through several key parameters as outlined in the table below:

Parameter	Value
Chemical Name	4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid
CAS Number	1256354-99-0
Molecular Formula	C₉H₁₁BCl₂O₄
Molecular Weight	264.893 g/mol
IUPAC Name	[4,5-dichloro-2-(2-methoxyethoxy)phenyl]boronic acid

These identification parameters provide essential information for researchers and chemists working with this compound, ensuring accurate handling and application in various contexts.

Structural Characteristics

The compound's structure features several key elements that influence its chemical behavior:

• A phenyl ring core structure

• Two chlorine substituents at positions 4 and 5 of the phenyl ring

• A 2-methoxyethoxy group (-OCH₂CH₂OCH₃) at position 2

• A boronic acid group (-B(OH)₂) directly attached to the phenyl ring

The structural characteristics can be further described using standardized chemical notations:

Notation Type	Value
Standard InChI	InChI=1S/C9H11BCl2O4/c1-15-2-3-16-9-5-8(12)7(11)4-6(9)10(13)14/h4-5,13-14H,2-3H2,1H3
Standard InChIKey	VPTJSQLBVWGXSY-UHFFFAOYSA-N
SMILES	B(C1=CC(=C(C=C1OCCOC)Cl)Cl)(O)O

These notations provide a standardized way to represent the compound's structure digitally, facilitating database searches and structural comparisons.

Synthesis and Preparation Methods

The synthesis of 4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid typically involves specialized organic chemistry techniques that accommodate the compound's structural complexity and functional group requirements.

Applications and Uses

4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid has several important applications in organic synthesis and chemical research, particularly in creating more complex molecular structures.

Supplier	Product Number	Packaging	Price	Updated
TRC	D436968	50mg	$105	2021/12/16

This information indicates the compound's commercial availability, though prices and packaging options may vary among different suppliers and over time.

Quality Considerations

When selecting a commercial source for 4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid, researchers should consider factors such as:

• Purity specifications

• Certificate of analysis availability

• Stability data

• Packaging integrity

• Supplier reputation and reliability

These considerations are important to ensure the quality and reliability of the compound for research and synthetic applications.

Structural Comparisons with Related Compounds

Understanding 4,5-Dichloro-2-(2-methoxyethoxy)phenylboronic acid in the context of related compounds provides valuable insight into its chemical behavior and potential applications.

Comparison with Related Phenylboronic Acids

Several structurally related phenylboronic acids demonstrate the importance of substitution patterns on reactivity and applications:

Compound	CAS Number	Key Structural Differences
2,4-Dichloro-5-(2-methoxyethoxy)phenylboronic acid	1256354-89-8	Different positions of chlorine atoms and methoxyethoxy group
2-(2-Methoxyethoxy)phenylboronic acid	1122568-09-5	Lacks chlorine substituents
2-Chloro-5-(methoxycarbonyl)phenylboronic acid	913835-92-4	Contains methoxycarbonyl group instead of methoxyethoxy, different chlorine pattern

These structural variations influence the compounds' reactivity, solubility, and application profiles, highlighting the importance of specific substitution patterns in determining a compound's utility for particular synthetic purposes.